Cas no 148326-56-1 (2-Amino-2-cyclopentylpropanoic acid;hydrochloride)

• Product Name: 2-Amino-2-cyclopentylpropanoic acid;hydrochloride
• CAS No: 148326-56-1
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5461654
• Update Time: 2025-05-21

2-Amino-2-cyclopentylpropanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-cyclopentylpropanoic acid;hydrochloride
• 2-amino-2-cyclopentylpropanoic acid hydrochloride
• Z4500621822

• Inchi： 1S/C8H15NO2.ClH/c1-8(9,7(10)11)6-4-2-3-5-6;/h6H,2-5,9H2,1H3,(H,10,11);1H
• InChI Key： FSSNQPPKHQZKCQ-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C)(C1CCCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-2-cyclopentylpropanoic acid;hydrochloride

Introduction to CAS No. 148326-56-1: 2-Amino-2-Cyclopentylpropanoic Acid Hydrochloride

The compound with CAS No. 148326-56-1, commonly referred to as 2-Amino-2-Cyclopentylpropanoic Acid Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopentane ring fused with an amino group and a carboxylic acid moiety in the form of a hydrochloride salt. Its chemical properties and potential applications have made it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2-Amino-2-Cyclopentylpropanoic Acid Hydrochloride in various therapeutic areas, particularly in the development of novel drugs targeting central nervous system disorders. The molecule's ability to modulate specific receptor systems has been extensively investigated, making it a promising candidate for the treatment of conditions such as epilepsy, anxiety, and neurodegenerative diseases.

The synthesis of 2-Amino-2-Cyclopentylpropanoic Acid Hydrochloride involves a multi-step process that typically begins with the preparation of the cyclopentane derivative followed by amino group introduction and subsequent acidification to form the hydrochloride salt. This process requires precise control over reaction conditions to ensure high purity and stability of the final product.

In terms of pharmacokinetics, 2-Amino-2-Cyclopentylpropanoic Acid Hydrochloride exhibits favorable absorption profiles, which are critical for its efficacy as a potential drug candidate. Preclinical studies have demonstrated its ability to cross the blood-brain barrier efficiently, indicating its suitability for targeting central nervous system-related pathologies.

The structural uniqueness of 2-Amino-2-Cyclopentylpropanoic Acid Hydrochloride also lends itself to applications in peptide synthesis and as a building block in medicinal chemistry. Its cyclopentane ring provides rigidity and stability, while the amino and carboxylic acid groups offer versatility in forming peptide bonds and other functional groups.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 2-Amino-2-Cyclopentylpropanoic Acid Hydrochloride to various drug targets with unprecedented accuracy. These computational models have been instrumental in guiding experimental studies and optimizing the compound's pharmacological properties.

In conclusion, CAS No. 148326-56-1, or 2-Amino-2-Cyclopentylpropanoic Acid Hydrochloride, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with emerging research findings, positions it as a key player in the development of innovative treatments for a range of medical conditions.